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Cat. No.: B1664795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The combination of chloralose and urethane is a long-acting anesthetic regimen used in mice

for non-survival surgical procedures, particularly in physiological and pharmacological studies

where the preservation of cardiovascular and respiratory reflexes is desirable. This combination

provides a stable plane of anesthesia for an extended duration. However, it is important to note

that both agents have significant physiological effects and are not recommended for recovery

surgeries. Due to the carcinogenic properties of urethane and the potential for adverse effects,

this combination should only be used when scientifically justified and with appropriate

institutional animal care and use committee (IACUC) approval.

Data Presentation
Physiological Parameters Under Anesthesia
The following table summarizes the physiological parameters observed in mice under alpha-

chloralose or urethane anesthesia. Data for the specific combination in mice is limited;

therefore, values for the individual components are provided as a reference. Researchers

should continuously monitor these parameters to ensure animal welfare and experimental

validity.
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Parameter
Normal Range
(Awake)

Under Alpha-
Chloralose
Anesthesia

Under Urethane
Anesthesia

Heart Rate

(beats/min)
450 - 500

Rapid drop to 320 -

350 after 20 minutes

Increase compared to

conscious state,

followed by a

decrease in variability

Respiratory Rate

(breaths/min)
163 ± 27

Initial: 94 ± 9,

dropping to ~75 after

90 minutes

Dose-dependent

depression

Body Temperature

(°C)
36.5 - 38.0

Prone to hypothermia;

must be maintained

with external heat

Prone to hypothermia;

must be maintained

with external heat

Arterial Blood pH 7.35 - 7.45

Significant drop over

time, leading to

acidosis

Can cause metabolic

acidosis

Arterial pCO2 (mmHg) 35 - 45

Significant increase

over time

(hypercapnia)

Can be elevated

Arterial pO2 (mmHg) 80 - 100 Generally maintained Can be low initially

Experimental Protocols
Preparation of Anesthetic Solution
Note: Urethane is a potential carcinogen and should be handled with appropriate personal

protective equipment (PPE) in a chemical fume hood. Alpha-chloralose is poorly soluble in

water at room temperature.

Materials:

Alpha-chloralose powder

Urethane powder
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Sterile 0.9% saline

Sterile water for injection

Heatable magnetic stirrer

Sterile filters (0.22 µm)

Sterile vials

Protocol:

Calculate Required Amounts: Determine the total volume of anesthetic solution needed

based on the number and weight of the mice to be anesthetized and the desired dosage. A

common dosage used in rats is 50-60 mg/kg for alpha-chloralose and 500-800 mg/kg for

urethane, administered intraperitoneally (IP). For mice, a lighter plane of anesthesia has

been achieved with urethane (25 mg/kg) and α-chloralose (4 mg/kg) via IP injection.

Dosages for mice can vary significantly between strains and should be determined

empirically.

Dissolving the Anesthetics:

Prepare a 1% (10 mg/mL) solution of alpha-chloralose. To do this, weigh the required

amount of alpha-chloralose powder.

Add the alpha-chloralose to a volume of sterile 0.9% saline.

Heat the solution to 50-60°C while stirring continuously on a heatable magnetic stirrer until

the alpha-chloralose is completely dissolved. Do not overheat.

Urethane can be added to the chloralose solution to improve solubility. Alternatively, a

separate urethane solution can be prepared and mixed with the chloralose solution.

Urethane is readily soluble in water or saline.

Sterilization: Once the components are fully dissolved, sterile-filter the solution using a 0.22

µm filter into a sterile vial.
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Storage and Use: The solution should be prepared fresh before use. If the solution cools,

alpha-chloralose may precipitate out of solution. If this occurs, gently warm the solution to

redissolve the precipitate before administration. The final solution should be clear.

Anesthesia Administration and Monitoring
Pre-Procedure:

Acclimation: Allow newly arrived mice an acclimation period of at least 3 days before any

procedures.

Fasting: Pre-anesthetic fasting is generally not necessary for mice. If required for the

experiment, it should be limited to 2-3 hours, and water should not be restricted.

Animal Weighing: Accurately weigh each mouse immediately before anesthetic

administration to calculate the correct dose volume.

Anesthesia Induction:

Route of Administration: The intraperitoneal (IP) route is most common for this combination.

Injection Technique:

Restrain the mouse appropriately.

Tilt the mouse's head downwards at a slight angle.

Insert a 25-27 gauge needle into the lower right or left abdominal quadrant, avoiding the

midline to prevent damage to the bladder and internal organs.

Aspirate to ensure no urine or blood is withdrawn before injecting the anesthetic solution.

Inject the calculated volume smoothly and withdraw the needle.

Monitoring Onset: Place the mouse in a clean, warm cage and observe for the onset of

anesthesia. The time to induction can be 15 minutes or longer. Assess the depth of

anesthesia by checking for the loss of the pedal withdrawal reflex (toe pinch).
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Maintenance and Monitoring During Procedure:

Maintain Body Temperature: Anesthetized mice are highly susceptible to hypothermia.

Maintain the mouse's body temperature between 36.0°C and 38.0°C using a circulating

warm water blanket or other controlled heating source.

Eye Lubrication: Apply a sterile ophthalmic ointment to the eyes to prevent corneal drying.

Continuous Monitoring: Continuously monitor the following physiological parameters:

Respiratory Rate: Should be between 55-100 breaths/min. A drop of 50% can be normal,

but deep and slow breaths (<55/min) may indicate the animal is too deep, while shallow

and rapid breaths (>100/min) may indicate the plane of anesthesia is too light.

Heart Rate: Monitor via pulse oximetry or ECG.

Anesthetic Depth: Periodically check the pedal withdrawal reflex to ensure an adequate

surgical plane of anesthesia is maintained.

Fluid Support: For long procedures, consider administering subcutaneous or intraperitoneal

injections of warm sterile saline (e.g., 1 ml) to maintain hydration and blood pressure.

Post-Procedure:

This anesthetic combination is intended for non-survival procedures. At the conclusion of the

experiment, the animal must be humanely euthanized using an approved method without

being allowed to recover from anesthesia.
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Caption: Simplified signaling pathway of chloralose and urethane anesthesia.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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